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Compound of Interest

Compound Name: SW43

Cat. No.: B15616928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SW43 is a synthetic small molecule that acts as a selective ligand for the sigma-2 receptor,

also known as Transmembrane Protein 97 (TMEM97).[1][2][3] This receptor is often

overexpressed in proliferating cancer cells, making it a compelling target for cancer

therapeutics.[1][4] SW43 has been shown to induce apoptosis in various cancer cell lines,

suggesting its potential as an anti-tumor agent.[4][5] The mechanism of action involves the

generation of reactive oxygen species (ROS) and can lead to caspase-3 activation, ultimately

resulting in programmed cell death.[4][6] Accurate and consistent preparation of SW43 stock

solutions is critical for obtaining reliable and reproducible results in cell-based assays. This

document provides a detailed protocol for the preparation of SW43 stock solutions for in vitro

studies.

Quantitative Data Summary
For ease of reference, the key quantitative data for SW43 and recommended solution

parameters are summarized in the table below.
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Property Value

Compound Name SW43

CAS Number 1421931-15-8

Molecular Formula C₂₇H₄₅N₃O₄

Molecular Weight 475.66 g/mol

Recommended Solvent Dimethyl Sulfoxide (DMSO), cell culture grade

Recommended Stock Concentration 10 mM

Storage of Stock Solution
-20°C for short-term (weeks) or -80°C for long-

term (months)

Final DMSO Concentration in Culture <0.5% (v/v)

Experimental Protocols
This section provides a detailed methodology for the preparation of a 10 mM stock solution of

SW43.

Materials:

SW43 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile filter tips

Vortex mixer

Sonicator (optional)

0.22 µm syringe filter (DMSO-compatible)
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Procedure for Preparing a 10 mM SW43 Stock Solution:

Calculate the required mass of SW43:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated using the

following formula:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 475.66 g/mol x 1000 mg/g = 4.757 mg

Weighing SW43:

Tare a sterile, amber microcentrifuge tube or glass vial on a calibrated analytical balance.

Carefully weigh approximately 4.76 mg of SW43 powder and transfer it to the tared tube.

Adding Solvent:

Using a calibrated micropipette, add 1 mL of cell culture grade DMSO to the tube

containing the SW43 powder.

Dissolution:

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Sterilization (Optional but Recommended):

If sterility is a major concern for your experiments, filter-sterilize the stock solution through

a 0.22 µm DMSO-compatible syringe filter into a new sterile, amber tube.

Aliquoting and Storage:
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Once fully dissolved, dispense the 10 mM stock solution into smaller, single-use aliquots

(e.g., 10-20 µL) in sterile, amber microcentrifuge tubes. This minimizes the number of

freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage, protected

from light.

Preparation of Working Solutions:

Working solutions are prepared by diluting the primary stock solution in cell culture medium to

the desired final concentration immediately before use.

Determine the final desired concentration of SW43 and the acceptable final DMSO

concentration. The final concentration of DMSO in the cell culture medium should be kept

below 0.5% to avoid solvent-induced cytotoxicity.

Perform a serial dilution if necessary. For very low final concentrations, it is recommended to

first prepare an intermediate dilution of the stock solution in DMSO or cell culture medium.

Add the required volume of the stock solution to the pre-warmed cell culture medium and mix

thoroughly by gentle pipetting or inversion.

Example: To prepare 1 mL of a 10 µM working solution from a 10 mM stock:

The dilution factor is 10,000 µM / 10 µM = 1000.

Volume of stock = 1000 µL / 1000 = 1 µL.

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. The final DMSO

concentration will be 0.1%.

Visualizations
Experimental Workflow
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The following diagram illustrates the key steps in the preparation of SW43 stock and working

solutions.

Stock Solution Preparation

Working Solution Preparation

Weigh SW43 Powder

Add DMSO

Vortex / Sonicate to Dissolve

Filter Sterilize (0.22 µm)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Thaw Stock Aliquot

Dilute in Culture Medium

Use Immediately in Experiment
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Workflow for preparing SW43 solutions.

SW43 Signaling Pathway
The diagram below depicts the proposed signaling pathway for SW43-induced apoptosis.
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SW43-induced apoptotic signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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